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Compound Focus: Dimethyldioxane

CAS No.: 15176-21-3

Cat. No.: S1504986

Chemical Hazard Data at a Glance

The table below consolidates essential safety information for dimethyldioxane to assist with laboratory risk

assessments.

Property Specification / Value Source | Notes

CAS Number  25136-55-4 [1] [2]

Molecular CeH1202 [1][2]

Formula

Flash Point 23.8°C (75°F) [1] or 34.8°C (94.6°F) [2] NFPA 704 Flammability Rating: 3
(Can be ignited under almost all
ambient temperature conditions) [1].

General Water-white liquid. Less dense than water.

Description Vapors are heavier than air. [1]

Vapor Heavier than air [1] Vapors will spread along the ground

Density and collect in low areas.
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Property Specification / Value Source | Notes

Fire Hazard Highly flammable. Will be easily ignited by
heat, sparks, or flames. Vapors may form
explosive mixtures with air and flash back. [1]

Frequently Asked Questions (FAQs) & Handling
Protocols

Flammability and Fire Hazards

Q1: What are the primary flammability concerns when handling dimethyldioxane? Dimethyldioxane
is classified as a highly flammable liquid with an NFPA flammability rating of 3 [1]. Its vapors are heavier
than air and can travel a significant distance to an ignition source, causing a flash-back fire [1]. Vapors can

also accumulate in low or confined areas like basements or sewer drains, creating an explosion hazard [1].

Q2: How should a fire involving dimethyldioxane be extinguished? For small fires, use dry chemical,
COz2, or alcohol-resistant foam [1]. For large fires, water spray, fog, or alcohol-resistant foam are
recommended. Avoid using solid water streams directly on the liquid, as this may be inefficient or spread the
fire. For massive fires where containers are exposed, it may be safest to use unmanned monitor nozzles and

withdraw from the area [1].

Q3: What should I do in case of a large spill?

¢ |solate the area: Immediately isolate the spill or leak area for at least 50 meters (150 feet) in all
directions [1].

e Evacuate: Consider an initial downwind evacuation for at least 300 meters (1000 feet) [1].

¢ Eliminate ignition sources: Ensure no smoking, sparks, open flames, or hot surfaces are present.
All equipment used must be grounded [1].

e Contain the spill: Dike the far ahead of the liquid spill to prevent spread for later disposal [1].

¢ Prevent environmental contamination: Take measures to stop the chemical from entering
waterways, sewers, or basements [1].
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Safe Handling and Storage

Q4: What are the key personal protective equipment (PPE) requirements? Wear a positive pressure
self-contained breathing apparatus (SCBA) for respiratory protection during emergency response. Note
that standard structural firefighters' protective gear offers only limited chemical protection, though it does
provide thermal resistance [1]. For skin and eye protection, chemical-resistant gloves, goggles, and a lab coat

are essential.

Q5: What materials is dimethyldioxane incompatible with? As an ether, dimethyldioxane can act as a
base and form salts with strong acids and addition complexes with Lewis acids (e.g., boron trifluoride). It

may react violently with strong oxidizing agents [1]. Store it away from these classes of chemicals.

Q6: What are the health hazards of exposure?

¢ Inhalation: Vapors may cause dizziness, nausea, or asphyxiation, particularly in confined spaces [1]
[2]. An older study reported a lethal concentration (LCLo0) in rats of 8000 ppm over 4 hours [2].

e Skin and Eye Contact: The liquid may cause severe irritation to the skin and eyes [1] [2].

¢ Ingestion: It is moderately toxic by ingestion, with a reported rat LDso of 3000 mg/kg [2].

Emergency and First Aid Procedures

Q7: What is the first aid protocol for exposure?

¢ Inhalation: Immediately move the person to fresh air [1].

e Skin Contact: Wash the affected skin thoroughly with soap and water. If burns occur, cool the skin
with cold water for as long as possible. Do not remove clothing that is adhering to the skin [1].

¢ Eye Contact: Immediately flush the eyes with water for 20-30 minutes while seeking medical
attention [3].

¢ Ingestion: Do not induce vomiting. Immediately call a poison control center or hospital. If the victim
is conscious and not convulsing, give one or two glasses of water to dilute the chemical [3].

Emergency Response Workflow

The diagram below outlines the critical first steps and decision-making process following a

dimethyldioxane release in the lab.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://cameochemicals.noaa.gov/chemical/3267
https://www.smolecule.com/products/s1504986?utm_src=pdf-body
https://www.smolecule.com/products/s1504986?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/3267
https://cameochemicals.noaa.gov/chemical/3267
https://www.lookchem.com/Dimethyldioxane/
https://www.lookchem.com/Dimethyldioxane/
https://cameochemicals.noaa.gov/chemical/3267
https://www.lookchem.com/Dimethyldioxane/
https://www.lookchem.com/Dimethyldioxane/
https://cameochemicals.noaa.gov/chemical/3267
https://cameochemicals.noaa.gov/chemical/3267
https://cameochemicals.noaa.gov/report?key=CH1166
https://cameochemicals.noaa.gov/report?key=CH1166
https://www.smolecule.com/products/s1504986?utm_src=pdf-body
https://www.smolecule.com/products/s1504986?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Spill or Leak of Dimethyl@

Y

Immediately alert personnel and
isolate the area (50 meters / 150 feet)

Y

Eliminate all ignition sources:
no smoking, sparks, or flames

Y

Assess the situation:
Is there a fire or immediate danger?

No fire

and small enough to manage safely

No, large spill \is

Activate fire alarm and Don appropriate PPE (SCBA, gloves, goggles)
begin evacuation (300 meters / 1000 feet downwind)) \and contain the spill with non-combustible material

\ /

Contact emergency services
and report the incident

Yes, fire present [ Is the spill contained J

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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